2-Butenoic acid, 2-methyl-, 2-carboxy-2-butenyl ester, (Z,Z)-

• CAS RN: 69188-40-5
• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: (Z)-2-[[(Z)-2-methylbut-2-enoyl]oxymethyl]but-2-enoic acid
• InChI: InChI=1S/C10H14O4/c1-4-7(3)10(13)14-6-8(5-2)9(11)12/h4-5H,6H2,1-3H3,(H,11,12)/b7-4-,8-5-
• InChI Key: MQFYOYGIGPVWSJ-IUNAMMOKSA-N
• Isomeric SMILES: C/C=C(/C)\C(=O)OC/C(=C/C)/C(=O)O
• SMILES: CC=C(C)C(=O)OCC(=CC)C(=O)O

Description

2-Butenoic acid, 2-methyl-, 2-carboxy-2-butenyl ester, (Z,Z)- is a fatty acid ester.
2-Butenoic acid, 2-methyl-, 2-carboxy-2-butenyl ester, (Z,Z)- is a natural product found in Anthriscus sylvestris with data available.

Scientific Research Applications

• Synthesis of Esters : A study describes a simple method to synthesize esters of 3-alkyl-4-oxo-2-butenoic acid, important synthons in organic synthesis. The (Z)-isomers can be obtained from 3-alkyl-4-hydroxybutenolides, providing a straightforward route to these compounds (Bolchi, Roda, & Pallavicini, 2018).

• Addition to Aldehydes : Research on the addition of 1-butenyl-3-boronic acid esters to aldehydes to form 2-butenyl-1-carbinols has been conducted. The study explores the "cis-preference" in the addition of butenylmetal derivatives to ketones (Hoffman & Weidmann, 1980).

• Regioselective Deprotonation : A stereospecific synthesis of the E and Z esters of C–4 deuterated 3-methyl-2-butenoic acid from methyl acetoacetate is reported. This involves regioselective deprotonation syn to the ester group under kinetic conditions (Harris & Weiler, 1984).

• Enantioselective Hydrogenation : Research on the enantioselective hydrogenation of the Z - and E -isomers of α- N -benzoylamino-2-butenoic acid methyl ester has been conducted. This process yields derivatives of α-aminobutyric acid, which can be reduced to aminobutanol, an active component in antituberculosis drugs (Brunner, Knott, Kunz, & Thalhammer, 1986).

• Photochemical Isomerization : A study investigates the effects of Lewis and Broensted acids on the photoisomerization reactions of conjugated butenoic and dienoic esters. Lewis acids inhibit the photochemical deconjugation of α,β- to β,γ-unsaturated butenoic esters, providing a method for the preparation of the Z isomer (Lewis, Howard, Barancyk, & Oxman, 1986).

• Electron Ionization of Esters : Research shows that isomeric mixed methyl ethyl esters of 2-methylmaleic acid exhibit different electron ionization mass spectra. This study provides insights into the mechanistic pathways of fragmentation processes in these esters (Tamiri, Ari, Zitrin, & Mandelbaum, 2003).

• Esterification of Isocyanide Carboxylic Acids : A study on the esterification of isocyanide carboxylic acids and hydrolysis of their esters has been conducted, demonstrating the formation of isocyano esters, which are characterized as their stable crystalline complexes (Mcalees, Schwartzentruber, & Taylor, 1990).